(5-Chlorothiophen-2-yl)(4-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16ClN3O3S3/c1-27(23,24)11-2-3-12-14(10-11)26-17(19-12)21-8-6-20(7-9-21)16(22)13-4-5-15(18)25-13/h2-5,10H,6-9H2,1H3
• InChI Key: ZHRRULWGYGIMEL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC=C(S4)Cl
• Molecular Formula: C17H16ClN3O3S3
• Molecular Weight: 442.0 g/mol

Description

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. Analgesics are medicines that are used to relieve pain. They work by blocking pain signals from going to the brain or by interfering with the brain’s interpretation of the signals.

Anti-inflammatory Activity

. Anti-inflammatory agents are substances that reduce inflammation, which is a response by the body’s immune system to an injury or infection, characterized by redness, warmth, swelling, and pain.

Antimicrobial Activity

. Antimicrobials are agents that kill microorganisms or stop their growth. They can be used to treat bacterial, viral, fungal, and parasitic infections.

Antiviral Activity

. This suggests that they could be used in the development of antiviral therapeutics.

Antitumor and Cytotoxic Activity

. This suggests that they could be used in the development of antitumor or cytotoxic drug molecules with lesser side effects.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets, such as the rna polymerase pb1-pb2 subunits of the influenza a virus .

Mode of Action

It’s known that similar compounds can inhibit the activity of their targets, leading to a decrease in the replication of the virus .

Biochemical Pathways

It can be inferred that the compound may interfere with the viral replication process, thereby inhibiting the spread of the virus within the host organism .

Pharmacokinetics

The admet profiles of similar compounds have highlighted encouraging drug-like properties, suggesting a promising candidate for further development as antiviral therapeutics .

Result of Action

Similar compounds have shown significant virus inhibitory activity against the pandemic influenza virus a/puerto rico/8/34 (h1n1) with high selectivity index values and favorable toxicity profiles .